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Compound of Interest

Compound Name: Oxoplatinum
CAS No.: 31246-66-9
Cat. No.: B1200011
Get Quote
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Solubility Profile

Oxoplatinum's solubility is a critical determinant for its formulation, particularly for oral and
parenteral administration routes. Preformulation studies have characterized its solubility in

various solvents.

Solubility . Implication for
Solvent o Observation ]
Description Formulation

) - Suitable for aqueous
Water Soluble High water solubility )
formulations.

Not ideal for

) formulations requiring
_ Slightly cloudy i .
Methanol Very slightly soluble ) high concentrations
solution .
due to poor solubility.
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Stability Profile
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The stability of oxoplatinum in different conditions is crucial for ensuring its therapeutic

efficacy and safety. Stability studies have been conducted on its concentrate and diluted

solutions.

Table 1: Stability of Oxoplatinum in 5% Dextrose Injection

. . Storage ]
Concentrati Container Light Study o
Temperatur . Findings
on Type Exposure Duration
e
Solutions
were stable
PVC, .
Pol I With and with no
olypropylen ith an
0.2and 1.3 YPropy ) ) significant
e, and 4°C and 20°C  without light 14 days ]
mg/mL ) degradation,
Polyethylene protection
) ) color change,
infusion bags
or pH
alteration.[2]
) With and Physicochemi
0.1and 1.2 Polyolefin 2°C-8°C and ) )
without light 35 days cally stable.
mg/mL bags 20°C-25°C )
protection [3]
Physicochemi
0.1and 1.2 Polyethylene Normal room
20°C-25°C ] 84 days cally stable.
mg/mL bottles light
[3]
Chemically
) stable, with
_ With and
Polyolefin 3-7°C and ) ) over 90% of
0.7 mg/mL ) ) without light 30 days o
infusion bags  20-24°C ] the initial
protection ]
concentration

retained.[4]

Table 2: Stability of Oxoplatinum Concentrate
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. Storage .
Concentrati . Light Study o
Container Temperatur . Findings
on Exposure Duration
e
Physicochemi
Punctured Room . _
5 mg/mL o ) Ambient light 14 days cally stable.
original vials temperature

[3]

Table 3: Factors Influencing Oxoplatinum Degradation

Factor

Description of Impact

Chloride lons

Oxoplatinum degrades rapidly in the presence
of chloride ions due to the substitution of the
oxalate ligand.[3][5] Consequently, 0.9% sodium
chloride solution is not a suitable vehicle for

oxoplatinum infusions.[3]

Sulphur-Containing Compounds

Biological sulphur-containing compounds, such
as glutathione, methionine, and cysteine, can
react with oxoplatinum, leading to its
degradation.[6] The reaction rate is faster than

that observed with cisplatin.[6]

Calcium and Magnesium lons

In chloride-containing solutions, the presence of
calcium and magnesium ions can accelerate the

degradation of oxoplatinum.[7]

Self-Association

In concentrated aqueous solutions, oxoplatinum
can undergo self-association to form dimers.[8]
This phenomenon contributes to the long-term

stability of ready-to-use infusion solutions.[8]

Experimental Protocols
Solubility Determination

The solubility of oxoplatinum is determined through equilibrium solubility experiments.
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o Sample Preparation: An excess of oxoplatinum is added to a fixed volume of the test
solvent in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,
24-48 hours) to ensure that equilibrium is reached.

e Phase Separation: The saturated solution is separated from the undissolved solid by
centrifugation or filtration.

e Quantification: The concentration of oxoplatinum in the clear supernatant is determined
using a validated analytical method, typically High-Performance Liquid Chromatography
(HPLC) with UV detection.[1][9]

Stability-Indicating High-Performance Liquid
Chromatography (HPLC) Method

A validated stability-indicating HPLC method is essential for accurately assessing the stability
of oxoplatinum.

e Chromatographic Conditions:

o

Column: A reversed-phase C18 column is commonly used for the separation.[10]

o Mobile Phase: An isocratic mobile phase is typically employed, consisting of a mixture of
an organic solvent like acetonitrile and an aqueous buffer.[9]

o Flow Rate: A constant flow rate is maintained, for instance, at 1.0 mL/min.[9]

o Detection: UV detection at a wavelength where oxoplatinum exhibits significant
absorbance is used for quantification.[9]

e Method Validation:

o Forced Degradation: To demonstrate the stability-indicating nature of the method,
oxoplatinum is subjected to forced degradation under various stress conditions (acidic,
basic, oxidative, thermal, and photolytic).
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o Specificity: The method must be able to separate the intact oxoplatinum from its
degradation products and any other potential impurities.

 Stability Study Execution:

o Oxoplatinum solutions are prepared and stored under the specified conditions

(temperature, light, container).

o At predetermined time points, samples are withdrawn and analyzed by the validated HPLC
method to determine the remaining concentration of oxoplatinum.

Mandatory Visualization
Degradation Pathway of Oxoplatinum in Chloride-
Containing Media

The following diagram illustrates the degradation pathway of oxoplatinum when exposed to
chloride ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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